Cas no 929389-45-7 (5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide)

• Product Name: 5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide
• CAS No: 929389-45-7
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 5798800
• Update Time: 2025-10-22

5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-2-methyl-5-phenylmethoxy-1-benzofuran-3-carboxamide
• 5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide

• Inchi： 1S/C25H23NO4/c1-16-9-11-23(28-3)21(13-16)26-25(27)24-17(2)30-22-12-10-19(14-20(22)24)29-15-18-7-5-4-6-8-18/h4-14H,15H2,1-3H3,(H,26,27)
• InChI Key： NANVWLIUIAPEHF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC3=CC=CC=C3)C=C2C(C(NC2=CC(C)=CC=C2OC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide

Introduction to 5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide (CAS No. 929389-45-7)

5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide, with the CAS number 929389-45-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of a benzyloxy group and a methoxy-substituted phenyl ring, contribute to its distinct pharmacological profile.

The synthesis of 5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 2-methylbenzofuran with benzyl bromide to form the benzyloxy derivative, followed by the coupling with 2-methoxy-5-methylphenylamine using a suitable coupling reagent such as HATU or EDC·HCl. This synthetic pathway has been well-documented in the literature and is widely used in both academic and industrial settings.

In recent years, there has been a growing interest in exploring the biological activities of benzofuran derivatives, including 5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.

The anticancer potential of 5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide has also been investigated. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that this compound could be a promising lead for the development of novel anticancer agents.

Beyond its therapeutic applications, 5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide has also been studied for its potential use as a research tool. Its ability to selectively modulate specific biological pathways makes it valuable for investigating the underlying mechanisms of various diseases. For example, it has been used to study the role of oxidative stress in neurodegenerative disorders and the regulation of inflammatory responses in autoimmune diseases.

The pharmacokinetic properties of 5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide have also been evaluated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and potential drug interactions.

In conclusion, 5-(benzyloxy)-N-(2-methoxy-5-methylphenyl)-2-methyl-1-benzofuran-3-carboxamide (CAS No. 929389-45-7) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.